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Compound of Interest

Ethyl 6-bromo-4-chloroquinoline-3-
Compound Name:
carboxylate

cat. No.: B1303697

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for Ethyl 6-bromo-4-chloroquinoline-3-
carboxylate, a quinoline derivative of interest in synthetic chemistry and drug discovery. The
information is presented to support research and development activities.

Molecular Identity and Properties

The fundamental molecular characteristics of Ethyl 6-bromo-4-chloroquinoline-3-
carboxylate are essential for experimental design, reaction stoichiometry, and analytical
characterization. Key identifiers and properties are summarized below.

Data Presentation: Core Molecular Information

Identifier Value

Molecular Formula C12H9BrCINO2[1][2][3][4]

Molecular Weight 314.56 g/mol [1][2][3]

IUPAC Name ethyl 6-bromo-4-chloro-3-quinolinecarboxylate
CAS Number 206257-39-8[1][3][4][5]
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Structural Relationship

The structure of Ethyl 6-bromo-4-chloroquinoline-3-carboxylate is derived from a core
quinoline ring, substituted at specific positions with bromo, chloro, and ethyl carboxylate
functional groups. Understanding this relationship is key to predicting its chemical behavior and
reactivity.

[Ethyl 6-bromo-4-chIoroquinoline-3-carboxylate)

Quinoline Core Substituents

4-Chloro 3-Ethyl Carboxylate

Click to download full resolution via product page

Caption: Logical diagram illustrating the structural components of the target molecule.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of this compound
are typically specific to the research context. Standard methodologies would include:

o Synthesis: Heterocyclic ring formation followed by functional group interconversion, or direct
functionalization of a pre-formed quinoline scaffold. Reaction progress is monitored by Thin
Layer Chromatography (TLC).
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 Purification: Column chromatography using silica gel with a suitable eluent system (e.g.,
hexane/ethyl acetate gradients) followed by recrystallization to achieve high purity.

e Characterization:

o NMR Spectroscopy (*H and *3C): To confirm the chemical structure and connectivity of
atoms.

o Mass Spectrometry (MS): To verify the molecular weight and isotopic pattern characteristic
of bromine and chlorine.

o Melting Point Analysis: To assess purity. A known melting point for this compound is 100-
102°C.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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